Cas no 127-31-1 (Fludrocortisone)

• Product Name: Fludrocortisone
• CAS No: 127-31-1
• MF: C₂₁H₂₉FO₅
• MW: 380.450370550156
• MDL: MFCD00083333
• CID: 36179
• PubChem ID: 31378
• Update Time: 2025-10-31

Fludrocortisone Chemical and Physical Properties

Names and Identifiers

• Fludrocortisone
• 9a-Fluoro-11b,17a,21-trihydroxy-4-pregnene-3,20-dione
• 9a-Fluoro-17-hydroxycorticosterone
• (8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 9α-Fludrocortisone
• 9α-Fluorcortisol
• Alflorone
• Astonin-H
• Florinef
• FLUDROCORTISONE, USP
• Fludrocortone
• Fludrone
• Fluohydrisone
• Fluohydrocortisone
• Fluorocortisol
• Fluorocortisone
• f-col
• u5963
• f-cortef
• fludronef
• NSC 11318
• Astonin H-d5
• U 5963
• FLUDROCORTISONE [MI]
• LMST02030103
• EINECS 204-833-2
• Pregn-4-ene-3,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-
• GTPL2873
• HSDB 3332
• Prestwick_648
• W-108386
• 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-4-pregnene-3,20-dione
• Fludrocortisone (INN)
• SCHEMBL4545
• 9 Fluorohydrocortisone
• NCGC00181081-01
• Cortisol, 9-fluoro-
• Tox21_113344
• HY-B1203
• 9alpha-Flourocortisol
• 9-AF
• 9alpha-fluoro-11beta,17alpha,21-trihydroxy-pregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-, (11.beta.)-
• 9.alpha.-Fluorcortisol
• bmse000987
• DTXCID503061
• C07004
• CHEMBL1201388
• 9-Fluoro-11,17,21-trihydroxypregn-4-ene-3,20-dione, (11.beta.)- #
• DB00687
• 9-alpha-Fluoro-17-hydroxycorticosterone
• 9 alpha Fluorohydrocortisone
• Corticosterone, 9-fluoro-17-hydroxy-
• BRN 3014278
• Hydrocortisone-9alpha-fluoro
• 4-08-00-03427 (Beilstein Handbook Reference)
• 9-alpha-Fluorocortisol
• NSC11318
• 9-AFH
• StC 1400
• 9.alpha.-Fluoro-17-hydroxycorticosterone
• (11alpha)-9-fluoro-11,17,21-trihydroxypregn-4-ene-3,20-dione
• 9 Fluorocortisol
• Fludrocortisona
• 9-alpha-Fludrocortisone
• EN300-19737599
• D07967
• NSC-11318
• Pregn-4-ene-3, 9-fluoro-11.beta.,17,21-trihydroxy-
• Astonin-H (TN)
• Pregn-4-ene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-, (11beta)-
• (11.beta.)-9-Fluoro-11,17,21-trihydroxypregn-4-ene-3,20-dione
• 9 .alpha. FF
• 9-Fluoro-11beta,17,21-trihydroxypregn-4-ene-3,20-dione
• 9alpha-Fluorocortisol
• (11beta)-9-Fluoro-11,17,21-trihydroxypregn-4-ene-3,20-dione
• FLUDROCORTISONE [INN]
• 9 alpha FF
• NCGC00274078-01
• 9alpha-Fluoro-hydrocortisone
• FLUDROCORTISONE [VANDF]
• U0476M545B
• WLN: L E5 B666 OV MUTJ A1 BF CQ E1 FV1Q FQ
• (1R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,10-dihydroxy-1-(2-hydroxyacetyl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• 9-Fluoro-17-Hydroxycortisone
• 9alpha-Fluoro-17-hydroxycorticosterone
• 127-31-1 (free)
• Pregn-4-ene-3, 9-fluoro-11,17,21-trihydroxy-, (11.beta.)-
• Fludrocortisona (INN-Spanish)
• 9alpha-Fludrocortisone
• Fludrocortisone [INN:BAN]
• 9 alpha-Fluoro-17-Hydroxycorticosterone
• 9 alpha Fluoro 17 Hydroxycorticosterone
• Tox21_112700
• 9-Fluoro-11.beta.,21-trihydroxypregn-4-ene-3,20-dione
• FLUDROCORTISONE [HSDB]
• FLUDROCORTISONE [WHO-DD]
• 9-Fludrocortisone;9-Fluorcortisol
• Fludrocortison
• bmse001009
• UNII-U0476M545B
• AKOS040742512
• Fluodrocortisone
• 9-alpha-Fluorohydrocortisone
• Fludrocortisonum
• Pregn-4-ene-3,20-dione, 9-fluoro-11-beta,17,21-trihydroxy-
• ZK5
• CAS-127-31-1
• CHEBI:50885
• NS00010380
• 9.alpha.-Fluorohydrocortisone
• 9 Fluoro 17 Hydroxycortisone
• Tox21_113344_1
• 9.alpha.-Fluoro-11.beta.,17.alpha.,21-trihydroxy-4-pregnene-3,20-dione
• 9 alpha-Fluorohydrocortisone
• Pregn-4-ene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-
• 9alpha-Fluorohydrocortisone
• 9-Fluorohydrocortisone
• 9 alpha Fludrohydrocortisone
• (8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 9-Fluoro-11-beta,17,21-trihydroxypregn-4-ene-3,20-dione
• 9.alpha.-Fluorocortisol
• CS-4832
• DTXSID7023061
• 9-Fluoro-11.beta.,17,21-trihydroxypregn-4-ene-3,20-dione
• Fludrocortisonum [INN-Latin]
• Fludrocortisonum (INN-Latin)
• 127-31-1
• 9.alpha.-Fluoro-11.beta.,21-trihydroxy-4-pregnene-3,20-dione
• Fludrocortisona [INN-Spanish]
• Q2697578
• 9-Fluorocortisol
• DA-63474
• G60915

• MDL： MFCD00083333
• Inchi： 1S/C21H29FO5/c1-18-7-5-13(24)9-12(18)3-4-15-14-6-8-20(27,17(26)11-23)19(14,2)10-16(25)21(15,18)22/h9,14-16,23,25,27H,3-8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1
• InChI Key： AAXVEMMRQDVLJB-BULBTXNYSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O)O

Computed Properties

• Exact Mass: 380.20000
• Monoisotopic Mass: 380.19990218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.1176 (estimate)
• Melting Point: 208-212°C
• PSA: 94.83000
• LogP: 1.87370
• Specific Rotation: D23 +139° (c = 0.55 in 95% ethanol)

Fludrocortisone Security Information

• Hazard Category Code： 63
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Fludrocortisone

Fludrocortisone: A Comprehensive Overview

Fludrocortisone, also known by its CAS number CAS No. 127-31-1, is a synthetic glucocorticoid hormone that plays a pivotal role in the treatment of various medical conditions, particularly those related to adrenal insufficiency. This compound has been extensively studied and utilized in clinical settings due to its potent anti-inflammatory and immunosuppressive properties. In this article, we will delve into the latest research findings, therapeutic applications, and mechanisms of action associated with Fludrocortisone.

The chemical structure of Fludrocortisone is closely related to aldosterone, a naturally occurring hormone that regulates sodium and potassium levels in the body. This structural similarity allows Fludrocortisone to mimic aldosterone's effects, making it highly effective in treating conditions such as primary aldosteronism and Addison's disease. Recent studies have highlighted the compound's ability to modulate the renin-angiotensin-aldosterone system (RAAS), which is critical for maintaining electrolyte balance and blood pressure regulation.

One of the most significant advancements in the use of Fludrocortisone has been its application in managing cardiovascular disorders. Researchers have found that low-dose therapy with Fludrocortisone can improve endothelial function and reduce inflammation in patients with heart failure. These findings have opened new avenues for its use in precision medicine, where tailored dosing strategies are employed based on individual patient profiles.

In addition to its therapeutic applications, recent studies have explored the molecular mechanisms underlying Fludrocortisone's effects. For instance, investigations into its interaction with mineralocorticoid receptors (MR) have revealed that Fludrocortisone exhibits high affinity for these receptors, leading to enhanced sodium retention and potassium excretion. This understanding has paved the way for the development of more selective MR antagonists, which could potentially reduce side effects associated with long-term use of Fludrocortisone.

The safety profile of Fludrocortisone remains a critical area of research. While it is generally well-tolerated, concerns about hypernatremia, hypertension, and fluid retention persist. Emerging data suggest that combining Fludrocortisone with other medications, such as ACE inhibitors or diuretics, may mitigate these adverse effects while maintaining therapeutic efficacy. Clinicians are encouraged to monitor patients closely and adjust dosages as needed to optimize outcomes.

The future of Fludrocortisone-based therapies looks promising, with ongoing trials exploring its potential in treating autoimmune diseases and neurodegenerative conditions. For example, preclinical studies have demonstrated that Fludrocortisone strong> In conclusion, fludrocortisone remains a cornerstone in endocrinology and internal medicine due to its versatility and efficacy across various clinical scenarios.